Cas no 1806234-86-5 (6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1806234-86-5
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4834427
• Update Time: 2025-10-12

6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-6(16-8(9,10)11)4(7(14)15)2-5(12)13-3/h2H,1H3,(H,14,15)
• InChI Key： MDNDJBDRSWAPME-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=C(C(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid

Comprehensive Overview of 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806234-86-5)

6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806234-86-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo and trifluoromethoxy functional groups, has garnered attention for its potential role in drug discovery and material science. Researchers are increasingly exploring its utility as a building block for synthesizing complex molecules, particularly in the development of small-molecule inhibitors and bioactive intermediates.

The structural features of 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid make it a valuable candidate for medicinal chemistry applications. Its carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the iodo substituent provides a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, widely used in organic synthesis.

In recent years, the demand for fluorinated pyridine derivatives like 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid has surged due to their unique physicochemical properties. Fluorinated compounds are known for their ability to improve bioavailability and binding affinity, making them indispensable in modern drug discovery. This compound aligns with the growing trend of incorporating halogenated motifs into lead optimization strategies, addressing challenges such as target selectivity and pharmacokinetics.

The synthesis of 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid typically involves multi-step procedures, including halogenation and functional group interconversion. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to optimize its production, reflecting the industry's shift toward greener and more efficient methodologies. These innovations are particularly relevant given the increasing focus on sustainable chemistry and reduced environmental impact in chemical manufacturing.

From an analytical perspective, 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of the compound, which is essential for its application in sensitive research areas. The compound's stability under various conditions is also a topic of interest, as it influences storage and handling protocols.

Beyond pharmaceuticals, 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid has potential applications in material science, particularly in the development of organic electronic materials. Its electron-withdrawing groups and aromatic system make it a candidate for designing conductive polymers or light-emitting diodes (LEDs). This versatility underscores its importance in interdisciplinary research, bridging the gap between chemistry and engineering.

As the scientific community continues to explore novel heterocyclic compounds, 6-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylic acid stands out as a promising scaffold. Its combination of reactivity, stability, and functional diversity positions it as a key player in advancing precision medicine and smart materials. Future studies may focus on expanding its utility in catalysis or as a probe for biological imaging, further solidifying its role in cutting-edge research.